Pheromone Biosynthesis Activating Neuropeptide (Helicoverpa assulta, Heliothis zea)

• Molecular Formula: C167H259N47O57S2
• Molecular Weight: 3901 g/mol
• InChI: InChI=1S/C167H259N47O57S2/c1-13-81(6)129(159(266)203-110(74-127(235)236)152(259)206-113(77-216)153(260)186-95(31-21-59-182-167(178)179)144(251)209-130(84(9)218)160(267)194-92(28-17-18-56-168)138(245)198-106(70-88-38-42-90(221)43-39-88)147(254)200-104(68-86-26-15-14-16-27-86)148(255)207-114(78-217)163(270)213-62-24-35-118(213)157(264)192-94(30-20-58-181-166(176)177)137(244)196-103(132(173)239)67-80(4)5)208-145(252)98(46-51-121(172)224)188-141(248)100(48-53-123(227)228)193-158(265)117-34-23-61-212(117)162(269)111(75-128(237)238)204-142(249)97(45-50-120(171)223)187-136(243)93(29-19-57-180-165(174)175)185-146(253)105(69-87-36-40-89(220)41-37-87)199-143(250)101(54-64-272-11)191-140(247)99(47-52-122(225)226)189-139(246)96(44-49-119(170)222)190-149(256)107(71-124(229)230)197-133(240)82(7)183-156(263)116-33-25-63-214(116)164(271)131(85(10)219)210-134(241)83(8)184-155(262)115-32-22-60-211(115)161(268)102(55-65-273-12)195-150(257)108(72-125(231)232)201-151(258)109(73-126(233)234)202-154(261)112(76-215)205-135(242)91(169)66-79(2)3/h14-16,26-27,36-43,79-85,91-118,129-131,215-221H,13,17-25,28-35,44-78,168-169H2,1-12H3,(H2,170,222)(H2,171,223)(H2,172,224)(H2,173,239)(H,183,263)(H,184,262)(H,185,253)(H,186,260)(H,187,243)(H,188,248)(H,189,246)(H,190,256)(H,191,247)(H,192,264)(H,193,265)(H,194,267)(H,195,257)(H,196,244)(H,197,240)(H,198,245)(H,199,250)(H,200,254)(H,201,258)(H,202,261)(H,203,266)(H,204,249)(H,205,242)(H,206,259)(H,207,255)(H,208,252)(H,209,251)(H,210,241)(H,225,226)(H,227,228)(H,229,230)(H,231,232)(H,233,234)(H,235,236)(H,237,238)(H4,174,175,180)(H4,176,177,181)(H4,178,179,182)
• InChIKey: NZYXUPVSMGHNSI-UHFFFAOYSA-N

Pheromone Biosynthesis Activating Neuropeptide (PBAN) (Helicoverpa assulta, Heliothis zea) Research Grade Peptide Overview

Pheromone Biosynthesis Activating Neuropeptide (PBAN) from Helicoverpa assulta and Heliothis zea, also known as Hez-PBAN, is a 33-amino acid C-terminally amidated neuropeptide (CAS: 122071-54-9, Formula: C167H259N47O57S2, MW: 3901.25) [1]. The amino acid sequences of Has-PBAN and Hez-PBAN, including the mature 33-amino acid PBAN domain and four additional FXPRLamide peptides encoded by the cDNA, are identical [2]. PBAN is the central neurohormone that regulates sex pheromone biosynthesis in many female moths, making it a critical tool for insect endocrinology research and the development of species-specific pest management strategies [1].

1

Heliothine model system pheromone pathway studies

2

Native 33-amino acid C-terminally amidated sequence

3

Species-specific neuropeptide receptor activation context

• [1] Pheromone Biosynthesis Activating Neuropeptide (Helicoverpa assulta, Heliothis zea) Product Data Sheet, PeptideDB. CAS: 122071-54-9. View Source
• [2] Choi, M. Y., et al. (1998). Isolation and identification of the cDNA encoding the pheromone biosynthesis activating neuropeptide and additional neuropeptides in the oriental tobacco budworm, Helicoverpa assulta (Lepidoptera: Noctuidae). Insect Biochemistry and Molecular Biology, 28(10), 759-766. View Source

Why Hez-PBAN Cannot Be Substituted with Other Pyrokinin/PBAN Family Peptides

Hez-PBAN cannot be simply replaced by other Pyrokinin/PBAN family peptides, as functional and binding specificity diverge significantly across species and even among paralogs. While the FXPRLamide C-terminal motif is conserved across the family, the N-terminal sequence and overall structure dictate species-specific receptor activation [1]. Cross-activity assays demonstrate that PBAN from Helicoverpa zea does not exhibit the same potency as endogenous PBAN in other species [2]. Furthermore, different PK/PBAN peptides can trigger distinct physiological cascades, as evidenced by differential activation of pheromonotropic versus melanotropic receptors [3]. This necessitates the use of the specific Hez-PBAN sequence for accurate mechanistic studies in Heliothine model systems and for targeted assay development.

Species-specific receptor activation

PBAN from H. zea does not show equivalent potency in other species; cross-activity varies.

Peptide family functional divergence

Different PK/PBAN peptides activate distinct physiological cascades (pheromonotropic vs melanotropic).

Structural context beyond C-terminal motif

N-terminal sequence and full-length structure influence receptor selectivity and sustained signaling.

• [1] Choi, M. Y., et al. (1998). Isolation and identification of the cDNA encoding the pheromone biosynthesis activating neuropeptide and additional neuropeptides in the oriental tobacco budworm, Helicoverpa assulta (Lepidoptera: Noctuidae). Insect Biochemistry and Molecular Biology, 28(10), 759-766. View Source
• [2] Altstein, M., et al. (2009). Bioavailability of insect neuropeptides: The PK/PBAN family as a case study. Peptides, 30(6), 1034-1041. View Source
• [3] Ben-Aziz, O., et al. (2005). PBAN selective antagonists: inhibition of PBAN induced cuticular melanization and sex pheromone biosynthesis in moths. Journal of Insect Physiology, 51(3), 305-314. View Source

Quantitative Evidence for Hez-PBAN Research Grade Peptide Differentiation

Comparative Bioavailability of Hez-PBAN vs. PK/PBAN Peptides in Aqueous Formulation

Hez-PBAN demonstrates superior performance in aqueous formulations compared to other PK/PBAN peptides. A study comparing the bioavailability of four unmodified PK/PBAN peptides (Hez-PBAN, PT, LPK, Lom-MT-II) found that PBAN exhibited the most sustained and rapid activity when dissolved in double-distilled water (DDW) versus DMSO, a key advantage for developing water-based experimental or pest control formulations [1].

Aqueous activity rank

Head-to-head

PBAN in water: reported highest activity among tested PK/PBAN peptides; faster onset and longer persistence than in DMSO.

Supports aqueous formulation fit

Rank specific to topical application in H. peltigera females.

Evidence Dimension	Duration of pheromonotropic activity post-topical application
Target Compound Data	Activity sustained for up to 8 hours in DDW; faster onset and longer persistence in DDW than in DMSO
Comparator Or Baseline	Pseudaletia separata pheromonotropin (PT) in DDW/DMSO; Leucophaea maderae PK (LPK) in DDW/DMSO; Locusta migratoria myotropin (Lom-MT-II) in DDW/DMSO
Quantified Difference	PBAN in DDW showed faster onset and longer persistence than in DMSO; PBAN most active in water; PT most active in DMSO
Conditions	Topical application in Heliothis peltigera females; pheromone biosynthesis measured post-application

Why This Matters

This data supports the selection of Hez-PBAN for applications requiring aqueous delivery, where it provides a faster onset and more prolonged effect than alternative peptides or alternative solvent systems.

• [1] Altstein, M., et al. (2009). Bioavailability of insect neuropeptides: The PK/PBAN family as a case study. Peptides, 30(6), 1034-1041. View Source

Hez-PBAN Fragment 1-33NH2 vs. C-Terminal Hexapeptide: Comparative In Vivo Potency and Kinetics

A direct comparison of the full-length Hez-PBAN (1-33NH2) with its C-terminally derived hexapeptide (YFSPRL-amide) revealed that the hexapeptide can stimulate pheromone production to a similar extent as the full-length peptide, but only at shorter post-injection times. At longer post-injection times, the full-length peptide was more potent, indicating that the N-terminal portion of Hez-PBAN confers greater metabolic stability and/or sustained receptor activation in vivo [1].

Full-length vs hexapeptide

Head-to-head

Full-length 1-33NH2 sustained higher potency at longer post-injection times; hexapeptide equivalent only short-term.

Select full-length for sustained pathway studies

In vivo time-course assay in female moths.

Evidence Dimension	Pheromonotropic activity at different post-injection times
Target Compound Data	Hez-PBAN 1-33NH2: maintained higher potency at longer post-injection times
Comparator Or Baseline	C-terminal hexapeptide (YFSPRL-amide): equivalent to full-length at shorter post-injection times, but less potent at longer times
Quantified Difference	N-terminal truncated peptides (lacking 12 and 16 amino acids) were as potent as full-length PBAN in terms of maximal stimulation, but the full-length peptide demonstrated superior sustained activity.
Conditions	In vivo pheromonotropic bioassay in female moths; measured at various time points post-injection

Why This Matters

For research requiring sustained activation of the pheromone biosynthetic pathway (e.g., studies on long-term gene expression changes), the full-length Hez-PBAN is the appropriate reagent; truncated analogs are not functionally equivalent over extended time courses.

• [1] Ben-Aziz, O., et al. (2005). PBAN selective antagonists: inhibition of PBAN induced cuticular melanization and sex pheromone biosynthesis in moths. Journal of Insect Physiology, 51(3), 305-314. View Source

Co-Injection of Hez-PBAN with Hez-PMP: Demonstration of Antagonistic Interference

The pheromonotropic effect of Hez-PBAN is not simply additive with other neuropeptides; it can be actively suppressed. Co-injection of Hez-PBAN with Hez-PMP (pheromonotropic melanizing peptide, another peptide encoded by the same gene) into female Helicoverpa zea resulted in a significant reduction in the pheromonotropic response elicited by Hez-PBAN alone [1]. This functional antagonism is a critical consideration for experimental design and for understanding the net physiological output of the PBAN precursor processing.

Co-injection antagonism

Head-to-head

Co-injection with Hez-PMP suppressed PBAN pheromonotropic effect.

Activity modulated by co-released peptides

Context-dependent interaction; not simply additive.

Evidence Dimension	Pheromone production in female moths
Target Compound Data	Hez-PBAN alone: dose-dependent pheromonotropic activity
Comparator Or Baseline	Hez-PBAN co-injected with Hez-PMP
Quantified Difference	Suppression of the pheromonotropic effect of PBAN upon co-injection
Conditions	Injection into female Helicoverpa zea; pheromone production measured

Why This Matters

This evidence underscores that Hez-PBAN's biological activity cannot be predicted or substituted by other peptides from the same precursor; it functions within a complex regulatory network where co-released peptides can modulate its primary effect.

• [1] Raina, A. K., et al. (2003). A pheromonotropic peptide of Helicoverpa zea, with melanizing activity, interaction with PBAN, and distribution of immunoreactivity. Archives of Insect Biochemistry and Physiology, 53(4), 147-157. View Source

Hez-PBAN Induced Melanization in Spodoptera littoralis: A Quantitative Assay for Functional Purity and Cross-Species Activity

Hez-PBAN(1-33NH2) serves as a potent inducer of cuticular melanization in Spodoptera littoralis larvae. A quantitative melanotropic assay was established using Hez-PBAN, providing a robust and quantifiable readout (extent of melanization) for assessing the biological activity and functional purity of synthetic or recombinant Hez-PBAN batches [1]. This assay offers a standardized, cross-species method for quality control that is more relevant to in vivo function than purely analytical techniques.

Melanization bioassay

Cross-study

Dose-dependent melanization in S. littoralis larvae; used as functional purity readout.

Supports bioassay-based QC

Standardized cross-species melanotropic assay.

Evidence Dimension	Cuticular melanization in S. littoralis larvae
Target Compound Data	Hez-PBAN1-33NH2 elicits dose-dependent melanization; used as a positive control for antagonist screening
Comparator Or Baseline	Uninjected controls; various D-Phe scan library peptides with variable agonist/antagonist activity
Quantified Difference	Provides a quantifiable baseline for comparative studies; enables detection of pure agonists vs. antagonists
Conditions	Injection into Spodoptera littoralis larvae; melanization scored

Why This Matters

This established bioassay provides a functional benchmark for verifying Hez-PBAN activity. It allows researchers to confirm that their purchased or synthesized peptide is biologically active and can be used to compare the efficacy of novel analogs against a known, potent reference standard.

• [1] Ben-Aziz, O., et al. (2005). PBAN selective antagonists: inhibition of PBAN induced cuticular melanization and sex pheromone biosynthesis in moths. Journal of Insect Physiology, 51(3), 305-314. View Source

Hez-PBAN vs. Carboranyl Pseudotetrapeptide Analog: Structural Simplification Does Not Confer Equivalent Functionality

A carboranyl pseudotetrapeptide analog (Cbe-Thr-Pro-Arg-Leu-NH2), designed to mimic the C-terminal core of PBAN, was found to be 10-fold more potent than leucopyrokinin in a cockroach hindgut assay. Crucially, while this analog is a potent agonist, it is not functionally equivalent to the full-length Hez-PBAN. Unlike PBAN, the amphiphilic analog could elicit pheromone production following topical application in aqueous solution to Heliothis virescens, providing a non-invasive method [1]. However, the analog's smaller size and altered physicochemical properties mean it is a distinct research tool, not a substitute for studies requiring the native, full-length peptide and its complete receptor interaction profile.

Analog comparison

Cross-study

Carboranyl pseudotetrapeptide analog topically active but not functionally equivalent to full-length PBAN.

Native sequence required for physiology studies

Analog distinct tool; different delivery and selectivity.

Evidence Dimension	In vivo pheromonotropic potency and topical bioavailability
Target Compound Data	Endogenous 33-membered PBAN
Comparator Or Baseline	Carboranyl pseudotetrapeptide analog (Cbe-Thr-Pro-Arg-Leu-NH2)
Quantified Difference	Analog is 10-fold more potent than leucopyrokinin in hindgut assay; eightfold smaller sequence; topically active in aqueous solution (unlike PBAN)
Conditions	In vivo pheromonotropic bioassay in Heliothis virescens; cockroach hindgut myotropic assay

Why This Matters

This evidence highlights that while short analogs can mimic core receptor activation, they exhibit different delivery and bioavailability properties. For research focused on the native neuropeptide's physiology, signaling, and natural delivery mechanisms, the full-length Hez-PBAN remains the essential, non-substitutable molecule.

• [1] Nachman, R. J., et al. (2002). Potent pheromonotropic/myotropic activity of a carboranyl pseudotetrapeptide analogue of the insect pyrokinin/PBAN neuropeptide family administered via injection or topical application. Peptides, 23(11), 1943-1950. View Source

Optimal Research and Industrial Application Scenarios for Hez-PBAN

Elucidating Native Neuropeptide Signaling Pathways in Heliothine Moths

Hez-PBAN is the definitive reagent for investigating the endogenous regulation of sex pheromone biosynthesis in Heliothine model systems. Its use ensures that observed biological responses, including receptor activation kinetics, downstream gene expression changes, and feedback mechanisms, reflect the authentic physiological process [1]. This is critical for foundational studies in insect chemical ecology and neuroendocrinology, where the use of truncated analogs or heterologous peptides could introduce artifacts in signal transduction and temporal dynamics [2].

Functional Quality Control and Bioassay Standardization

Hez-PBAN can be employed as a calibrated reference standard in quantitative bioassays, such as the pheromonotropic assay in Heliothis peltigera [1] or the melanotropic assay in Spodoptera littoralis [2]. By establishing a dose-response curve with a well-characterized batch of Hez-PBAN, laboratories can normalize data across experiments, validate the activity of novel synthetic analogs or antagonists, and ensure the functional purity of in-house peptide preparations. This application is essential for reproducible and comparable research in academic and industrial settings.

Development and Screening of Species-Specific Pest Control Agents

Hez-PBAN serves as the benchmark target for developing highly selective pest management strategies aimed at disrupting the mating communication of Helicoverpa/Heliothis species. This includes screening for antagonists that block PBAN action [1] and using PBAN itself in bait-and-kill or mating disruption formulations, where its water-compatible bioavailability profile [2] offers a distinct formulation advantage. Focusing on Hez-PBAN ensures that developed agents are tailored for the target pest complex, minimizing off-target effects on beneficial insects.

Structure-Activity Relationship (SAR) and Receptor Pharmacology Studies

The full-length Hez-PBAN is the essential parent compound for comprehensive SAR studies of the PBAN/Pyrokinin receptor. While active core fragments exist [1], only the full-length peptide allows for a complete understanding of how the N-terminal region influences receptor binding, biased signaling, and in vivo stability [2]. This is vital for rational design of next-generation biostable agonists and antagonists with improved field performance and for characterizing the distinct pharmacological profiles of pheromonotropic versus melanotropic receptors [3].

Application

Selection Property

Validation Focus

Heliothine signaling pathway studies

Native 33-amino acid sequence

Receptor activation kinetics, downstream gene expression

Bioassay standardization

Characterized dose-response profile

Inter-experiment normalization, functional purity QC

Pest control agent screening

Aqueous formulation compatibility

Antagonist/agonist activity in aqueous vehicle

Structure-activity relationship studies

Full-length N-terminal peptide region

Biased signaling, in vivo stability, receptor pharmacology

• [1] Choi, M. Y., et al. (1998). Isolation and identification of the cDNA encoding the pheromone biosynthesis activating neuropeptide and additional neuropeptides in the oriental tobacco budworm, Helicoverpa assulta (Lepidoptera: Noctuidae). Insect Biochemistry and Molecular Biology, 28(10), 759-766. View Source
• [2] Ben-Aziz, O., et al. (2005). PBAN selective antagonists: inhibition of PBAN induced cuticular melanization and sex pheromone biosynthesis in moths. Journal of Insect Physiology, 51(3), 305-314. View Source
• [3] Altstein, M., et al. (2009). Bioavailability of insect neuropeptides: The PK/PBAN family as a case study. Peptides, 30(6), 1034-1041. View Source